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Compound Name: cis-3,4-Dimethylcyclopentene
CAS No.: 56039-55-5
Cat. No.: B16376136
Get Quote
& J

For researchers, scientists, and professionals in drug development, accurately predicting the
physicochemical and toxicological properties of small molecules like dimethylcyclopentenes is
a critical step in the discovery and development pipeline. This guide provides a comparative
overview of common computational models for predicting these properties, supported by
available experimental data for various dimethylcyclopentene isomers.

While direct comparative studies benchmarking computational models specifically for all
properties of every dimethylcyclopentene isomer are not readily available in the published
literature, this guide establishes a framework for such comparisons. By leveraging established
computational methodologies and collating existing experimental data, researchers can
effectively evaluate and select the most appropriate modeling techniques for their specific
research questions.

Data Presentation: A Comparative Look at
Dimethylcyclopentene Isomers
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The following table summarizes key physicochemical properties for several
dimethylcyclopentene isomers, providing a baseline of experimental data for the validation of
computational models.

Isomer Boiling Point (°C) Density (g/lcm?) Refractive Index

1,2-

) 105.8[1] 0.815[1] 1.456[1]
Dimethylcyclopentene

1,3-

] 92 0.77 (approx.) 1.42 (approx.)
Dimethylcyclopentene
1,4-

. 93[2] 0.779[2] 1.428[2]
Dimethylcyclopentene
1,5-

_ 102[3][4][5] 0.801[3][41[5] 1.447[3][4]
Dimethylcyclopentene
3,3-

] 88 (approx.) 0.76 (approx.) 1.42 (approx.)
Dimethylcyclopentene
3,4-

] 95 (approx.) 0.77 (approx.) 1.43 (approx.)
Dimethylcyclopentene
3,5-

] 91 (approx.) 0.76 (approx.) 1.42 (approx.)
Dimethylcyclopentene
4,4-

88[6] 0.771[6] 1.423[6]

Dimethylcyclopentene

Note: Approximate values are estimated based on available data for similar isomers and should
be used with caution.

Experimental and Computational Protocols

Accurate benchmarking requires well-defined protocols for both experimental measurements
and computational predictions.

Experimental Protocols

1. Boiling Point Determination:
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A standard method for determining the boiling point of a volatile organic compound like
dimethylcyclopentene is distillation. The liquid is heated, and the temperature of the vapor in
equilibrium with the boiling liquid is measured. This temperature, at a given atmospheric
pressure, is the boiling point.

2. Density Measurement:

The density of liquid dimethylcyclopentene can be determined using a pycnometer or a digital
density meter. The mass of a known volume of the liquid is measured at a specific temperature
to calculate the density.

3. Refractive Index Measurement:

A refractometer is used to measure the refractive index of the liquid dimethylcyclopentene. This
property is dependent on temperature and the wavelength of light used.

Computational Protocols

1. Density Functional Theory (DFT) for Physicochemical Properties:

DFT is a quantum mechanical modeling method used to predict various properties of
molecules. For predicting thermochemical properties like boiling point (indirectly via vapor
pressure calculations) and spectroscopic properties like NMR spectra, the following protocol is
generally followed:

Structure Optimization: The 3D structure of the dimethylcyclopentene isomer is optimized to
find its lowest energy conformation.

e Frequency Calculation: Vibrational frequencies are calculated to confirm the optimized
structure is a true minimum and to compute thermodynamic properties.

o Property Calculation: The desired property (e.g., shielding tensors for NMR, energy for
thermochemistry) is then calculated at the optimized geometry. The choice of the functional
and basis set is crucial for accuracy.

N

. Quantitative Structure-Activity Relationship (QSAR) for Toxicological Properties:
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QSAR models are statistical models that relate the chemical structure of a molecule to its
biological activity or a particular property like toxicity. A general workflow for developing a
QSAR model for predicting the toxicity of dimethylcyclopentenes would involve:

o Data Collection: A dataset of molecules with known toxicities, including cyclic alkenes, is
compiled.

» Descriptor Calculation: Molecular descriptors, which are numerical representations of the
chemical structure, are calculated for each molecule in the dataset.

» Model Building: A statistical method (e.g., multiple linear regression, machine learning
algorithms) is used to build a model that correlates the descriptors with the observed toxicity.

o Model Validation: The predictive power of the model is assessed using internal and external
validation techniques.

Logical Workflow for Benchmarking

The following diagram illustrates the logical workflow for benchmarking computational models
against experimental data for predicting the properties of a chemical like dimethylcyclopentene.
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Benchmarking Workflow for Computational Models

Computational Modeling

Select Computational Models

(e.g., DFT, QSAR)

Experimental Validation

Define Computational Protocols Define Experimental Protocols

l

Experimental Data Acquisition
(e.g., Boiling Point, Density, Toxicity)

Generate Predictions

Compare Predictions with
Experimental Data

Performance Analysis
(e.g., Accuracy, Error)

Model Selection and Refinement

Click to download full resolution via product page

Caption: Workflow for benchmarking computational models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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